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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cobalt-zinc (Co-Zn) binary

system, focusing on its phase diagram, crystallographic data of the constituent phases, and the

experimental methodologies used for their determination. This information is critical for

materials science research and has potential applications in various fields, including the

development of novel alloys and drug delivery systems.

Introduction to the Cobalt-Zinc System
The cobalt-zinc binary alloy system is characterized by a series of intermediate phases and

invariant reactions, making it a subject of interest for understanding fundamental metallurgical

principles. The phase diagram provides a map of the stable phases at different temperatures

and compositions, which is essential for predicting the microstructure and properties of Co-Zn

alloys.

The Co-Zn Phase Diagram
The Co-Zn phase diagram is complex, featuring several intermetallic compounds and a number

of peritectic and eutectic reactions. Understanding these transformations is key to controlling

the material's properties.
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The invariant reactions in the Co-Zn system are critical points in the phase diagram where

three phases are in equilibrium. These reactions occur at a constant temperature and

composition. The key invariant reactions are summarized in Table 1.[1]

Table 1: Invariant Reactions in the Cobalt-Zinc Binary System

Reaction Type Temperature (°C)
Composition (at. %
Zn)

Phases Involved

Peritectic ~996 ~15 L + (αCo) ↔ (βCo)

Peritectic 899 48.5 L + β ↔ γ

Peritectic 882 64.5 L + γ ↔ γ₁

Eutectic 880 78 L ↔ γ₁ + δ₁

Peritectoid 835 49.5 β + γ ↔ β₁

Peritectic 759 86 L + δ₁ ↔ δ

Peritectic 640 88 L + δ ↔ ζ

Eutectic 424 99.1 L ↔ ζ + (ηZn)

Intermetallic Phases
The Co-Zn system is characterized by the formation of several intermetallic compounds, each

with a distinct crystal structure. These phases play a crucial role in determining the overall

properties of the alloys. The crystallographic data for these phases are presented in Table 2.

The Co-Zn binary phase diagram shows four intermediate phases at 450 °C: β1-CoZn, γ-

Co5Zn21, γ1-CoZn7, and γ2-CoZn13.[1] The γ2-CoZn13 intermetallic compound is not present

at 600 °C.[1]

Table 2: Crystallographic Data of Phases in the Cobalt-Zinc Binary System
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Phase Formula
Pearson
Symbol

Space Group Prototype

(αCo) Co cF4 Fm-3m Cu

(βCo) Co hP2 P6₃/mmc Mg

β CoZn cP2 Pm-3m CsCl

β₁ CoZn cP2 Pm-3m CsCl

γ Co₅Zn₂₁ cI52 I-43m Cu₅Zn₈

γ₁ CoZn₇

γ₂ CoZn₁₃

δ CoZn₁₅ hP108 P6₃/mmc

ζ CoZn₁₆ mP34 P2₁/c

(ηZn) Zn hP2 P6₃/mmc Mg

Experimental Determination of the Phase Diagram
The determination of a phase diagram is a meticulous process involving various experimental

techniques to identify phase boundaries and invariant reactions.

Sample Preparation and Synthesis
The initial step involves the preparation of a series of Co-Zn alloys with varying compositions.
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Experimental workflow for Co-Zn phase diagram determination.

Experimental Protocol: Alloy Synthesis

Materials: High-purity cobalt (99.99%) and zinc (99.99%) are used as starting materials.

Weighing and Alloying: The elements are weighed to achieve the desired compositions. The

alloys are typically prepared by arc melting or induction melting in an inert atmosphere (e.g.,

argon) to prevent oxidation.

Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum and

subjected to a homogenization anneal at a temperature just below the solidus for an

extended period (e.g., several hundred hours) to ensure a uniform distribution of the

constituent elements. The samples are then quenched in water to retain the high-

temperature phase structure.

Analytical Techniques
A combination of thermal and structural analysis techniques is employed to characterize the

prepared alloys.
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Experimental Protocol: Differential Thermal Analysis (DTA)

Sample Preparation: Small, representative samples of the homogenized alloys are placed in

alumina or graphite crucibles.

Analysis: The samples are heated and cooled at a controlled rate (e.g., 5-10 °C/min) in a

DTA apparatus. The difference in temperature between the sample and a reference material

is recorded as a function of temperature.

Data Interpretation: Endothermic and exothermic peaks in the DTA curves correspond to

phase transformations, such as melting, solidification, and solid-state reactions. The onset

temperatures of these peaks are used to determine the temperatures of the invariant

reactions and the liquidus and solidus lines.

Experimental Protocol: X-ray Diffraction (XRD)

Sample Preparation: The homogenized and quenched alloy samples are ground into a fine

powder.

Analysis: The powder is subjected to X-ray diffraction analysis using a diffractometer with, for

example, Cu Kα radiation. The diffraction pattern (intensity versus 2θ angle) is recorded.

Data Interpretation: The positions and intensities of the diffraction peaks are used to identify

the crystal structures of the phases present in the alloy at the quenching temperature. By

analyzing alloys with different compositions, the solubility limits of the solid phases can be

determined.

Experimental Protocol: Scanning Electron Microscopy (SEM) and Electron Probe Microanalysis

(EPMA)

Sample Preparation: The annealed and quenched samples are mounted, polished to a mirror

finish, and sometimes etched to reveal the microstructure.

Analysis: The microstructure of the samples is observed using a scanning electron

microscope. The chemical composition of the different phases is quantitatively determined

using an electron probe microanalyzer.
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Data Interpretation: SEM imaging reveals the morphology and distribution of the phases.

EPMA provides the precise compositions of the coexisting phases, which are crucial for

defining the phase boundaries in the diagram.

Signaling Pathways and Logical Relationships
The relationships between the different phases in the Co-Zn system as a function of

temperature can be visualized as a logical flow.
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Phase transformation pathways in the Co-Zn system.

Conclusion
The cobalt-zinc binary phase diagram is a valuable tool for materials scientists and engineers.

A thorough understanding of the phase equilibria, crystal structures, and the experimental

techniques used for their determination is essential for the design and development of new

materials with tailored properties. This guide provides a foundational understanding of this

complex and important alloy system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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